FL118: A Technical Guide to its Molecular Structure, Chemical Properties, and Anti-Cancer Activity
FL118: A Technical Guide to its Molecular Structure, Chemical Properties, and Anti-Cancer Activity
An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of FL118, a novel camptothecin analog with potent anti-cancer properties. This document details its molecular structure, chemical properties, mechanism of action, and key experimental findings, presenting quantitative data in structured tables and visualizing complex biological processes through diagrams.
Molecular Structure and Chemical Properties
FL118, with the chemical name 10,11-methylenedioxy-20(S)-camptothecin, is a synthetic derivative of camptothecin.[1] Its chemical structure is distinguished by a 10,11-methylenedioxy group, which is believed to contribute to its unique mechanism of action compared to other camptothecin analogs like irinotecan and topotecan.[1]
| Property | Value | Reference |
| Chemical Name | 10,11-methylenedioxy-20(S)-camptothecin | [2] |
| Molecular Weight | 392 g/mol | [3] |
| Chemical Formula | C21H16N2O5 | Inferred from structure |
| CAS Number | 135415-73-5 | [2] |
| PubChem CID | 72403 | [3] |
| NSC Number | 634724 | [3] |
| Solubility | Poor in aqueous solutions, soluble in DMSO | [4] |
Mechanism of Action: A Novel 'Molecular Glue Degrader'
Unlike its parent compound camptothecin and its clinically used analogs that primarily target DNA topoisomerase I (Top1), FL118 exhibits a distinct and potent anti-cancer effect through a novel mechanism of action.[1][5] While it has some Top1 inhibitory activity at higher concentrations, its primary anti-cancer efficacy is attributed to its function as a "molecular glue degrader."[6][7]
FL118 directly binds to the oncoprotein DEAD-box helicase 5 (DDX5), also known as p68.[6][8] This binding leads to the dephosphorylation and subsequent proteasomal degradation of DDX5.[6][8] DDX5 acts as a master regulator of several oncogenic proteins.[6] By degrading DDX5, FL118 effectively downregulates the expression of multiple key survival proteins, including:
-
Inhibitor of Apoptosis Proteins (IAPs): Survivin, XIAP, and cIAP2[2][4]
-
Oncogenes: c-Myc and mutant Kras[6]
This multi-targeted approach allows FL118 to induce apoptosis, inhibit cell proliferation, and overcome drug resistance in a p53-independent manner.[3][4]
Signaling Pathway of FL118
Caption: FL118 binds to and promotes the degradation of DDX5, leading to the downregulation of multiple anti-apoptotic and oncogenic proteins and inhibition of the PI3K/AKT/mTOR pathway.
In Vitro Anti-Cancer Activity
FL118 demonstrates potent cytotoxic activity against a broad range of human cancer cell lines, often at nanomolar concentrations.
| Cell Line | Cancer Type | IC50 (nM) | Reference |
| A549 | Non-small cell lung carcinoma | 8.94 ± 1.54 | [2] |
| MDA-MB-231 | Breast carcinoma | 24.73 ± 13.82 | [2] |
| RM-1 | Mouse prostate carcinoma | 69.19 ± 8.34 | [2] |
| HCT-116 | Colorectal carcinoma | < 6.4 | [4] |
| MCF-7 | Breast carcinoma | < 6.4 | [4] |
| HepG-2 | Hepatocellular carcinoma | < 6.4 | [4] |
| ES-2 | Ovarian cancer | Proliferation inhibited at 0-200 nM | [2] |
| SK-O-V3 | Ovarian cancer | Proliferation inhibited at 0-200 nM | [2] |
In Vivo Efficacy and Pharmacokinetics
Preclinical studies in xenograft mouse models have shown the superior anti-tumor efficacy of FL118 compared to clinically approved drugs like irinotecan and topotecan.[3] FL118 has been shown to eliminate tumors and overcome acquired resistance to other chemotherapeutic agents.[3]
A study in SCID mice with human tumor xenografts revealed a favorable pharmacokinetic profile. Following intravenous administration, FL118 is rapidly cleared from the bloodstream but effectively accumulates in tumor tissues with a long retention half-life.[3][4]
| Parameter | Observation | Reference |
| Blood Clearance | Rapid | [3][4] |
| Tumor Accumulation | Effective with long retention half-life | [3][4] |
| Efficacy | Eliminates irinotecan and topotecan-resistant tumors | [3] |
Experimental Protocols
Cell Viability (MTT) Assay
This protocol is a general guideline based on standard MTT assay procedures.
-
Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ cells per well and incubate for 24 hours.[4]
-
Treatment: Treat cells with various concentrations of FL118 (e.g., 0.001 nM to 1000 nM) or vehicle control (DMSO) for 72 hours.[3]
-
MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
-
Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
-
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
-
Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.
Apoptosis Assay (PARP Cleavage)
-
Cell Treatment: Treat subconfluent cancer cells with desired concentrations of FL118 (e.g., 10 nM) for various time points (e.g., 24, 36, 48 hours).[9]
-
Cell Lysis: Lyse the cells in RIPA buffer containing protease inhibitors.
-
Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.
-
Western Blotting: Separate equal amounts of protein (e.g., 30 µg) by SDS-PAGE and transfer to a PVDF membrane.
-
Antibody Incubation: Block the membrane and incubate with primary antibodies against cleaved PARP and an internal control (e.g., Actin or GAPDH) overnight at 4°C.
-
Detection: Incubate with a horseradish peroxidase-conjugated secondary antibody and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.
Cell Cycle Analysis (Propidium Iodide Staining)
-
Cell Treatment: Treat cancer cells with FL118 (e.g., 10 nM) for 24 hours.[10]
-
Cell Harvesting: Harvest the cells by trypsinization and wash with PBS.
-
Fixation: Fix the cells in cold 70% ethanol while vortexing and store at -20°C overnight.[11]
-
Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing propidium iodide (PI) and RNase A.[11]
-
Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.
-
Data Analysis: Determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle using appropriate software.
Experimental Workflow Diagram
Caption: A generalized workflow for in vitro evaluation of FL118's anti-cancer effects.
Conclusion
FL118 is a promising anti-cancer agent with a unique mechanism of action that distinguishes it from other camptothecin analogs. Its ability to act as a molecular glue to induce the degradation of the master regulator DDX5 leads to the downregulation of multiple critical cancer survival proteins. This multi-targeted approach results in potent anti-tumor activity in a wide range of cancers, including those resistant to conventional therapies. The favorable pharmacokinetic profile and superior in vivo efficacy of FL118 warrant its further development towards clinical applications for the treatment of various malignancies.
References
- 1. researchgate.net [researchgate.net]
- 2. medchemexpress.com [medchemexpress.com]
- 3. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
- 6. FL118, acting as a 'molecular glue degrader', binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c-Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. researchgate.net [researchgate.net]
- 9. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
- 10. researchgate.net [researchgate.net]
- 11. cancer.wisc.edu [cancer.wisc.edu]
